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Compound of Interest

Compound Name: C.I. Disperse Red 86

Cat. No.: B077459 Get Quote

Technical Support Center: C.I. Disperse Red 86
This guide provides researchers, scientists, and drug development professionals with

comprehensive troubleshooting information for uneven dyeing when using C.I. Disperse Red
86.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Disperse Red 86?

C.I. Disperse Red 86 is a synthetic dye belonging to the anthraquinone class of colorants.[1][2]

It is a water-insoluble disperse dye primarily used for dyeing hydrophobic synthetic fibers like

polyester and its blends.[1][2] Due to its non-ionic nature, it exists as fine particles in the

dyebath, requiring the use of dispersing agents to ensure stability and prevent aggregation.[3]

[4]

Table 1: Properties of C.I. Disperse Red 86
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Property Value

C.I. Name Disperse Red 86

C.I. Number 62175[1][2]

CAS Number 12223-43-7 / 81-68-5[1][5]

Chemical Class Anthraquinone[1][2]

Molecular Formula C22H18N2O5S[1][6][7]

Molecular Weight 422.45 g/mol [1][2][7]

Appearance Peach-pink powder[1][2]

Application
Polyester, Polyester Blends, Polyamide

Fibers[1][2]

The Disperse Dyeing Process on Polyester
Understanding the mechanism of disperse dyeing is crucial for troubleshooting. The process

involves three main stages:

Dispersion: The dye is dispersed into fine particles in the aqueous dyebath with the help of a

dispersing agent.

Adsorption: The dispersed dye particles move from the dyebath to the surface of the

polyester fiber.

Diffusion: Under high temperature (typically >100°C), the polyester fibers swell, allowing the

small dye molecules to diffuse from the surface into the amorphous regions of the fiber,

where they become trapped upon cooling.[8][9][10]
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Figure 1: The Disperse Dyeing Mechanism
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Figure 1: The Disperse Dyeing Mechanism

Troubleshooting Uneven Dyeing
Uneven dyeing can manifest in various forms, including streaks, patches, spots, and shade

variations. The following section addresses specific defects in a question-and-answer format.
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Figure 2: General Troubleshooting Workflow
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Figure 2: General Troubleshooting Workflow

Q2: My fabric has horizontal streaks or bands (Barre). What is the cause and solution?

Barre is a common defect characterized by unintentional, repetitive bands across the fabric

width.[11][12][13] It is not typically caused by the dyeing process itself but rather by physical or

optical differences in the substrate that become visible after dyeing.[12][13]

Causes:
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Fiber/Yarn Variation: Inconsistencies in yarn properties such as linear density, twist, or

bulk between different yarn packages.[13][14]

Knitting/Weaving Tension: Variations in tension during fabric formation can lead to

differences in yarn reflectance and dye uptake.[11][14]

Improper Pre-treatment: Failure to properly remove knitting oils or sizing agents can

create a physical barrier to dye penetration.[12][15] Using ultraviolet light can help detect

residual mineral oils.[13][15]

Solutions:

Material Management: Ensure consistency of yarn supply. Avoid mixing yarns from

different production lots.[13]

Pre-treatment: Implement a thorough scouring process to remove all impurities before

dyeing.[12][16]

Dyeing Adjustments: While dyeing cannot fix the root cause, using a leveling agent and a

controlled heating rate can help minimize the appearance of barre.[12]

Q3: I'm seeing fine specks or spots on the fabric surface. What is the problem?

This defect is often caused by the aggregation or agglomeration of dye particles in the dyebath.

[17][18]

Causes:

Poor Dye Dispersion: The dye was not properly pasted or dispersed before being added to

the dyebath.

Insufficient Dispersing Agent: The amount or type of dispersing agent is inadequate to

keep the dye particles stable at high temperatures.[3][4] Dispersing agents work by

adsorbing onto the dye particle surface, preventing them from clumping together.[4]

Water Hardness: The presence of calcium and magnesium ions in hard water can interfere

with dye dispersion and cause precipitation.[19][20]
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Oligomers: Polyester can release low-molecular-weight polymers (oligomers) during high-

temperature dyeing, which can crystallize on the fiber surface and trap dye particles.[17]

[19]

Solutions:

Proper Dye Preparation: Ensure the dye powder is made into a smooth, fine paste with a

small amount of water and dispersing agent before diluting and adding to the machine.[21]

[22]

Use an Effective Dispersing Agent: Select a high-quality dispersing agent that is stable at

high temperatures (e.g., lignin sulfonates or naphthalene sulfonates).[3][4][23]

Water Softening: Use demineralized water or add a sequestering agent to the dyebath to

chelate hardness ions.

Reduction Clearing: After dyeing, perform a reduction clearing process (e.g., with sodium

hydrosulfite and caustic soda) to remove surface dye and oligomers.[24]

Q4: The color shade is inconsistent across the fabric (light/dark patches). How do I solve this?

This issue, often called uneven dyeing or dye marks, points to problems with the rate of dye

uptake and migration.[11]

Causes:

Rapid Temperature Rise: Heating the dyebath too quickly can cause the dye to rush onto

the fabric surface before it has time to level out.[17] The recommended heating rate for

polyester is typically controlled around 1-2°C per minute.[25][26]

Incorrect pH: The optimal pH for dyeing polyester with disperse dyes is weakly acidic,

typically between 4.5 and 5.5.[22][27] An incorrect pH can affect the stability of the dye

dispersion and the rate of exhaustion.

Poor Leveling/Migration: The selected dye may have poor migration properties, meaning

once it fixes to the fiber, it does not readily move to other areas to create an even shade.
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Improper Chemical Dosing: Adding dye or auxiliary chemicals too quickly or in a

concentrated form can cause localized high concentrations and patchy dyeing.[20]

Solutions:

Control Heating Rate: Program a gradual temperature rise, especially through the critical

dyeing range for polyester (80°C to 130°C).[26]

Maintain Correct pH: Use an acetic acid/acetate buffer system to maintain the pH between

4.5-5.5 throughout the process.[22][28]

Use a Leveling Agent: A suitable leveling agent can help control the initial strike rate of the

dye and promote migration at high temperatures, resulting in a more even finish.[9]

Dosing Procedures: Add chemicals and dyes to the bath gradually over a period of time.

Table 2: Key Dyeing Parameters and Their Influence on Evenness

Parameter Recommended Range
Impact on Uneven Dyeing
if Incorrect

pH 4.5 - 5.5[22][27]

Incorrect pH can cause dye

decomposition and poor

dispersion stability.[27]

Heating Rate 1 - 2 °C / minute[25][26]

A rapid rate causes premature

dye fixation, leading to patchy

color.[17]

Dyeing Temperature 125 - 135 °C[26][27]

Too low a temperature results

in poor dye penetration and

light shades.[16][19]

Dispersing Agent 1 - 2 g/L

Insufficient amount leads to

dye particle aggregation and

spots.[3][4]

Leveling Agent 0.5 - 1 g/L

Absence can lead to rapid,

uncontrolled dye uptake and

blotchiness.
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Experimental Protocols
Standard Laboratory Protocol for High-Temperature Polyester Dyeing

This protocol provides a baseline methodology for dyeing a polyester fabric sample in a

laboratory high-temperature dyeing machine.

Materials & Equipment:

Polyester fabric sample (e.g., 5 grams)

C.I. Disperse Red 86

Dispersing Agent (e.g., Lignin sulfonate-based)

Leveling Agent

Acetic Acid (to adjust pH)

Sodium Hydrosulfite & Sodium Hydroxide (for reduction clearing)

Laboratory High-Temperature Beaker Dyeing Machine

Beakers, Pipettes, pH meter

Table 3: Standard Laboratory Dyeing Recipe

Component Concentration Purpose

C.I. Disperse Red 86 1.0% (on weight of fabric) Colorant

Dispersing Agent 1.0 g/L Prevents dye aggregation[29]

Leveling Agent 0.5 g/L Controls dye uptake rate

Acetic Acid As required (to pH 4.5-5.5)
Activates dye and stabilizes

bath[22]

Liquor Ratio 1:20[28][30]
Ratio of liquid volume to fabric

weight
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Procedure:

Preparation: Weigh the polyester fabric sample. Calculate the required amounts of dye and

chemicals based on the fabric weight and a 1:20 liquor ratio (e.g., 5g fabric in 100mL total

volume).[28][30]

Dye Dispersion: In a separate beaker, make a smooth paste of the C.I. Disperse Red 86
powder with an equal amount of dispersing agent and a small amount of warm water (40-

50°C).[21][30] Stir until no lumps remain, then dilute with more water.

Setting the Dyebath: Fill the dyeing beaker with the calculated amount of water. Add the

dispersing agent, leveling agent, and acetic acid to adjust the pH to 4.5-5.5.[22][28]

Dyeing Cycle:

Place the fabric sample in the beaker and run in the blank bath at 60°C for 10 minutes to

ensure wetting and chemical absorption.[21][22]

Add the prepared dye dispersion to the bath.

Raise the temperature from 60°C to 130°C at a rate of 2°C/minute.[26]

Hold the temperature at 130°C for 45-60 minutes.[21][26]

Cool the bath down to 70°C at a rate of 2.5°C/minute.

Rinsing: Remove the fabric and rinse thoroughly with warm water, then cold water.

Reduction Clearing (Optional but Recommended): Prepare a new bath with 2 g/L Sodium

Hydrosulfite and 2 g/L Sodium Hydroxide. Treat the dyed fabric at 70-80°C for 15-20 minutes

to remove surface dye.[25][30]

Final Steps: Rinse the fabric thoroughly, neutralize with a weak solution of acetic acid (1 g/L),

give a final cold rinse, and then air dry.[25][30]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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